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ENPP1 as a Therapeutic Target

The ectonucleotidase ENPP1 is a key regulatory enzyme that hydrolyzes and inactivates extracellular 2'3'-
cGAMP [1] [2]. cGAMP is a critical immunotransmitter that activates the STING pathway, leading to the
production of type-I interferons and a potent anti-tumor immune response [3] [4]. By degrading cGAMP,
ENPP1 functions as an innate immune checkpoint, dampening anti-tumor immunity and promoting tumor

growth and metastasis [3] [5].

Therefore, inhibiting ENPP1 is a promising therapeutic strategy to stabilize extracellular cGAMP, stimulate

the STING pathway, and enhance cancer immunotherapy [4].

Scientific Context for ENPP1 Inhibitors

The table below summarizes key findings from recent studies on ENPP1 inhibition, which illustrate the
therapeutic potential but also confirm that the specific compound you asked about was not covered in the

available results.

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s12865058?utm_src=pdf-body
https://www.smolecule.com/products/s12865058?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC9173814/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2023.1150705/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10274658/
https://www.nature.com/articles/s41467-025-59874-0?error=cookies_not_supported&code=87a6e2b6-081e-4954-997a-699eef38073b
https://pmc.ncbi.nlm.nih.gov/articles/PMC10274658/
https://pubmed.ncbi.nlm.nih.gov/37333273/
https://www.nature.com/articles/s41467-025-59874-0?error=cookies_not_supported&code=87a6e2b6-081e-4954-997a-699eef38073b
https://www.smolecule.com/products/s12865058?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Research Focus /

Key Finding / Description Relevance to ENPP1-IN-17
Compound
ENPP1H362A A point mutation that ablates cGAMP hydrolysis  Provides genetic proof-of-
Mutant [1] but preserves ATPase activity. Used as a concept for selective cGAMP
precise tool to prove that inhibiting cGAMP hydrolysis inhibition.
degradation is sufficient for anti-tumor and anti-
viral effects.
Al-Designed An orally bioavailable, selective ENPP1 Demonstrates the feasibility
ENPP1 Inhibitor inhibitor. Preclinically, it stabilizes cGAMP inthe  and therapeutic profile of a
(ISM5939) [4] TME, activates antigen-presenting cells, and potent, selective, oral ENPP1
synergizes with anti-PD-1 therapy without inhibitor.
significant toxicity.
ENPP1-IN-17 Not mentioned in the search results. The Information not found in

sources discuss the therapeutic strategy and current search.
other compounds but do not contain quantitative
data or protocols for ENPP1-IN-17.

Visualizing the Core Mechanism of Action

The following diagram, generated with Graphviz, illustrates the fundamental mechanism by which an

ENPP1 inhibitor modulates the cGAMP-STING pathway.
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Mechanism of ENPP1 inhibition stabilizing cGAMP to activate STING-dependent immunity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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